![molecular formula C15H12Cl2N2O B5536998 N'-(3,4-dichlorobenzylidene)-2-phenylacetohydrazide](/img/structure/B5536998.png)
N'-(3,4-dichlorobenzylidene)-2-phenylacetohydrazide
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Description
N'-(3,4-dichlorobenzylidene)-2-phenylacetohydrazide, also known as DCPH, is a chemical compound that has been widely studied for its potential applications in various fields of scientific research. This compound is a hydrazone derivative that has been synthesized through a variety of methods and has shown promising results in various biological and chemical studies.
Scientific Research Applications
Synthesis and Characterization
Research has focused on the synthesis and structural characterization of compounds closely related to N'-(3,4-dichlorobenzylidene)-2-phenylacetohydrazide. For example, the synthesis of (E)-N'-(4-chlorobenzylidene)-5-phenyl-1H-pyrazole-3-carbohydrazide involved various spectroscopic techniques to confirm its (E)-configuration and molecular structure. This compound was characterized using single-crystal X-ray analysis, demonstrating its potential for detailed molecular structure analysis (Karrouchi et al., 2021).
Anticancer Activity
Several derivatives have been synthesized to screen for anticancer activity. For instance, compounds with a chloro-substituted phenyl moiety have shown significant anticancer effects on A549 and C6 tumor cell lines, highlighting their potential in cancer treatment (Kaplancıklı et al., 2014).
Antidepressant and Nootropic Agents
Schiff's bases and 2-azetidinones of isonocotinyl hydrazone have been synthesized and evaluated for antidepressant and nootropic activities. These compounds demonstrated significant effects, suggesting their potential use in treating depression and enhancing cognitive functions (Thomas et al., 2016).
Corrosion Inhibition
Compounds related to N'-(3,4-dichlorobenzylidene)-2-phenylacetohydrazide have been studied for their corrosion protection properties. For example, certain carbohydrazide-pyrazole compounds demonstrated significant corrosion inhibition efficiency on mild steel in acidic solutions, indicating their potential industrial applications (Paul et al., 2020).
properties
IUPAC Name |
N-[(E)-(3,4-dichlorophenyl)methylideneamino]-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl2N2O/c16-13-7-6-12(8-14(13)17)10-18-19-15(20)9-11-4-2-1-3-5-11/h1-8,10H,9H2,(H,19,20)/b18-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBRSGZAXHNHNAQ-VCHYOVAHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NN=CC2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CC(=O)N/N=C/C2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(E)-(3,4-dichlorophenyl)methylidene]-2-phenylacetohydrazide |
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